Cas no 17217-84-4 (Benzoic Acid-18O2)

• Product Name: Benzoic Acid-18O2
• CAS No: 17217-84-4
• MF: C₇H₆O₂
• MW: 126.120863437653
• CID: 1062826
• PubChem ID: 10887905
• Update Time: 2025-04-20

Benzoic Acid-18O2 Chemical and Physical Properties

Names and Identifiers

• Benzoic Acid-18O2
• benzene(18O2)carboxylic acid
• [18O2]-Benzoic acid
• (18O2)Benzoic acid
• 17217-84-4
• DB-325945

• Inchi： 1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)/i8+2,9+2
• InChI Key： WPYMKLBDIGXBTP-UUQIGZEMSA-N
• SMILES： [18OH]C(C1C=CC=CC=1)=[18O]

Computed Properties

• Exact Mass: 126.04526942g/mol
• Monoisotopic Mass: 126.04526942g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids